Cas no 828-85-3 (4,7-Pteridinediamine,N4-methyl-)

• Product Name: 4,7-Pteridinediamine,N4-methyl-
• CAS No: 828-85-3
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 707147
• Update Time: 2024-02-03

4,7-Pteridinediamine,N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Pteridinediamine,N4-methyl-
• 6-METHYLPTERIDINE-4,7-DIAMINE
• Pteridine, 7-amino-4-(methylamino)- (7CI,8CI)
• N4-METHYLPTERIDINE-4,7-DIAMINE
• 4,7-Pteridinediamine, N4-methyl-

• Inchi： 1S/C7H8N6/c1-9-6-5-7(12-3-11-6)13-4(8)2-10-5/h2-3H,1H3,(H3,8,9,11,12,13)
• InChI Key： WUSIWQYMJNBESW-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC(N)=N2)=C(NC)N=C1

Computed Properties

• Exact Mass: 176.081
• Monoisotopic Mass: 176.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2